5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole

• IUPAC Name: 5-[(3-chlorophenoxy)methyl]-1-methyl-1,2,4-triazole
• InChI: InChI=1S/C10H10ClN3O/c1-14-10(12-7-13-14)6-15-9-4-2-3-8(11)5-9/h2-5,7H,6H2,1H3
• InChI Key: OFXOBUYCYJMTRS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)COC2=CC(=CC=C2)Cl
• Molecular Formula: C10H10ClN3O
• Molecular Weight: 223.66 g/mol

Description

5-[(3-Chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole (5-CPM-1MT) is an organic compound with the molecular formula C9H9ClN4. It is an azole derivative of phenoxyacetic acid, and it has been studied for its potential applications in scientific research, as well as its biochemical and physiological effects.

Scientific Research Applications

5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole has been studied for its potential applications in scientific research. It has been found to be a useful inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators. In addition, it has been studied for its potential to inhibit the activity of several other enzymes, such as 5-lipoxygenase, xanthine oxidase, and NADPH oxidase. Furthermore, 5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole has been studied for its potential to act as an antioxidant, as well as its ability to inhibit the growth of cancer cells.

Mechanism of Action

The mechanism of action of 5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole is not yet fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in the production of pro-inflammatory mediators. In addition, it is thought to act as an antioxidant by scavenging reactive oxygen species and inhibiting the activity of enzymes involved in oxidative stress. Finally, it is believed to inhibit the growth of cancer cells by interfering with their ability to replicate and divide.
Biochemical and Physiological Effects
5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole has been studied for its biochemical and physiological effects. It has been found to be an effective inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators. In addition, it has been found to be an effective inhibitor of several other enzymes, such as 5-lipoxygenase, xanthine oxidase, and NADPH oxidase. Furthermore, 5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole has been found to act as an antioxidant, as well as to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole in laboratory experiments is its ability to inhibit the activity of several enzymes involved in the production of pro-inflammatory mediators. In addition, it can act as an antioxidant and inhibit the growth of cancer cells. However, one limitation of using 5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole in laboratory experiments is that its mechanism of action is not yet fully understood, making it difficult to predict its effects.

Future Directions

The potential future directions for 5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole include further research into its mechanism of action and its effects on other enzymes and processes. In addition, further research could be conducted into its potential applications in the treatment of various diseases, such as cancer and inflammation. Finally, further research could be conducted into its potential as an antioxidant and its ability to inhibit the growth of cancer cells.

Synthesis Methods

5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole can be synthesized in a two-step process. The first step involves reacting phenoxyacetic acid with 3-chloro-2-methyl-1H-1,2,4-triazole in the presence of a base, such as potassium carbonate. This reaction produces 5-chloro-1-methyl-1H-1,2,4-triazole, which is then reacted with sodium hydroxide to produce the desired product, 5-[(3-chlorophenoxy)methyl]-1-methyl-1H-1,2,4-triazole.